Cas no 2138569-88-5 (3-{Methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-{Methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138569-88-5
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6370550
• PubChem ID: 165496168
• Update Time: 2025-10-23

3-{Methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161013
• 2138569-88-5
• 3-{methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol
• 3-{Methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C16H31NO/c1-11(2)15-6-5-14(18)9-16(15)17(4)10-13-7-12(3)8-13/h11-16,18H,5-10H2,1-4H3
• InChI Key： YESSMZPZQNPZAB-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N(C)CC1CC(C)C1

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-{Methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol

Comprehensive Overview of 3-{Methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138569-88-5)

The compound 3-{Methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138569-88-5) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique cyclohexanol backbone, combined with methylcyclobutyl and isopropyl substituents, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel cyclohexane derivatives has surged, driven by their versatility in medicinal chemistry. The presence of both amino and hydroxyl functional groups in this compound allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where molecules with specific stereochemical configurations are highly sought after. Additionally, its lipophilic character enhances membrane permeability, a critical factor in optimizing drug bioavailability.

The synthesis of CAS No. 2138569-88-5 involves multi-step organic reactions, often employing asymmetric catalysis to achieve the desired stereochemistry. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely used to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly manufacturing practices.

From a commercial perspective, 3-{Methyl[(3-methylcyclobutyl)methyl]amino}-4-(propan-2-yl)cyclohexan-1-ol is often discussed in the context of high-value intermediates. Its potential applications span central nervous system (CNS) therapeutics, anti-inflammatory agents, and even flavor and fragrance industries. The compound's chiral centers further enhance its utility in enantioselective synthesis, a key area of focus for pharmaceutical innovation. As such, it frequently appears in patent literature and academic journals exploring structure-activity relationships (SAR).

Safety and regulatory considerations for this compound are paramount. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Regulatory bodies such as the FDA and EMA closely monitor the use of such compounds in drug development, emphasizing the need for rigorous toxicological studies. This underscores the importance of collaboration between chemists, biologists, and regulatory experts to unlock its full potential.

In summary, CAS No. 2138569-88-5 represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its broad applicability, positions it as a valuable asset in modern scientific research. As the field continues to evolve, this compound is likely to play a pivotal role in advancing therapeutic innovations and sustainable chemical processes, making it a subject of enduring interest for researchers worldwide.